LLOQ Achievement: Efavirenz-13C6 Enables 1 ng/mL Quantification in Human Plasma vs. 10 ng/mL with Structural Analog IS
In a fully validated LC-MS/MS method employing Efavirenz-13C6 as internal standard at a fixed concentration of 10 ng/mL, the lower limit of quantification (LLOQ) for efavirenz in human plasma was established at 1.0 ng/mL, with intraday precision (CV) of 9.24% and accuracy of 112% at the LLOQ level [1]. In contrast, an HPLC-MS/MS method using hydrochlorothiazide as a structural analog internal standard reported an LLOQ of approximately 50 ng/mL for efavirenz in human plasma—a 50-fold reduction in analytical sensitivity [2]. The 1 ng/mL LLOQ achieved with Efavirenz-13C6 enables accurate quantification of trough concentrations in patients receiving standard 600 mg once-daily dosing, where steady-state Cmin values typically range from 1,000 to 4,000 ng/mL, while also capturing sub-therapeutic concentrations in poor adherence scenarios or drug-drug interaction studies [3].
| Evidence Dimension | Lower Limit of Quantification (LLOQ) in human plasma |
|---|---|
| Target Compound Data | LLOQ = 1.0 ng/mL; intraday precision at LLOQ = 9.24% CV; accuracy = 112% |
| Comparator Or Baseline | Hydrochlorothiazide (structural analog IS): LLOQ ≈ 50 ng/mL |
| Quantified Difference | 50-fold improvement in LLOQ (1 ng/mL vs. 50 ng/mL) |
| Conditions | Protein precipitation extraction; C18 column; negative ionization MRM (m/z 314.20→243.90 for efavirenz; m/z 320.20→249.90 for Efavirenz-13C6) |
Why This Matters
A 50-fold lower LLOQ translates directly to the ability to reliably quantify efavirenz concentrations in patient populations with low drug exposure, poor adherence, or during drug-drug interaction studies where plasma levels may fall below the quantification threshold of methods using non-isotopic internal standards.
- [1] Srinivas NR, et al. A Sensitive and Selective Liquid Chromatography/Tandem Mass Spectrometry Method for Quantitative Analysis of Efavirenz in Human Plasma. PLoS ONE. 2013;8(6):e63305. View Source
- [2] Prasad B, et al. A sensitive and robust LC-MS/MS method with monolithic column and electrospray ionization for the quantitation of efavirenz in human plasma: application to a bioequivalence study. 2011. View Source
- [3] Marzolini C, et al. Efavirenz plasma levels can predict treatment failure and central nervous system side effects in HIV-1-infected patients. AIDS. 2001;15(1):71-75. View Source
